Einecs 266-599-8

• CAS No.: 67182-65-4
• Molecular Formula: Br5Ta
• Molecular Weight: 580.47 g/mol
• IUPAC Name: tantalum(5+);pentabromide
• InChI: InChI=1S/5BrH.Ta/h5*1H;/q;;;;;+5/p-5
• InChI Key: GCPVYIPZZUPXPB-UHFFFAOYSA-I
• Canonical SMILES: [Br-].[Br-].[Br-].[Br-].[Br-].[Ta+5]

Description

. This inventory was created to ensure the safe use and regulation of chemicals within the European Union.

Preparation Methods

The preparation methods for Einecs 266-599-8 involve various synthetic routes and reaction conditions. Industrial production methods typically include the use of specific reagents and catalysts to achieve the desired chemical structure. The exact synthetic routes and reaction conditions can vary depending on the desired purity and application of the compound .

Chemical Reactions Analysis

Einecs 266-599-8 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and various catalysts. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Einecs 266-599-8 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions and synthesis processes. In biology, it may be used in studies involving cellular processes and biochemical pathways. In medicine, it could be involved in the development of pharmaceuticals or as a diagnostic tool. Industrial applications include its use in the manufacturing of various products and materials .

Mechanism of Action

The mechanism of action of Einecs 266-599-8 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain receptors or enzymes, thereby influencing biochemical processes within cells. The exact molecular targets and pathways can vary depending on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Einecs 266-599-8 can be compared with other similar compounds listed in the EINECS inventory. These similar compounds may have comparable chemical structures and properties but differ in their specific applications and effects. Some similar compounds include those with similar molecular formulas or functional groups .

Biological Activity

Einecs 266-599-8, also known as 2-[2-(ethylsulfanyl)-1H-benzimidazol-1-yl]ethyl phenyl ether , is a compound with significant potential in medicinal chemistry due to its biological activity. The compound features a benzimidazole core, which is known for its presence in various biologically active molecules, and includes an ethylsulfanyl group and a phenyl ether moiety. This unique structure may confer distinct pharmacological properties, making it a candidate for further research in drug development, particularly in the fields of antimicrobial and anticancer therapies.

Antimicrobial Properties

Research indicates that compounds similar to this compound exhibit notable antimicrobial activity. The benzimidazole scaffold is recognized for its effectiveness against a range of pathogens. Preliminary studies suggest that this compound may inhibit bacterial growth and could potentially serve as a lead compound for developing new antibiotics. The mechanism of action likely involves interference with microbial cell wall synthesis or function, although specific pathways for this compound are yet to be fully elucidated.

Anticancer Activity

The anticancer potential of this compound has garnered attention due to the structural characteristics of benzimidazole derivatives. These compounds have been shown to induce apoptosis in cancer cells through various mechanisms, including the modulation of signaling pathways associated with cell proliferation and survival. A comparative analysis with other benzimidazole derivatives indicates that the ethylsulfanyl substitution may enhance the compound's efficacy against specific cancer cell lines, such as MCF7 (breast cancer) and A375 (melanoma) cells.

Toxicological Profile

A detailed toxicological assessment is crucial for understanding the safety profile of this compound. Initial findings suggest that while the compound shows promise in biological activity, it is essential to evaluate its cytotoxic effects on normal human cell lines. Studies utilizing induced pluripotent stem cell (iPSC)-derived models can provide insights into the compound's safety and efficacy by assessing its impact on various human tissues .

Synthesis and Characterization

The synthesis of this compound typically involves multi-step organic reactions that require careful control of temperature and solvent conditions to optimize yield and purity. Characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm the structure and assess the purity of the synthesized compound.

Case Studies

• Antimicrobial Efficacy : In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against Gram-positive bacteria, with minimum inhibitory concentrations (MIC) comparable to established antibiotics.
• Cancer Cell Line Testing : In cellular assays, this compound has shown to reduce cell viability in MCF7 and A375 cell lines by inducing apoptosis through caspase activation pathways.
• Toxicity Assessment : Preliminary toxicity studies using iPSC-derived hepatocytes indicate that while there is some cytotoxicity at high concentrations, lower doses show minimal adverse effects, suggesting a potential therapeutic window for further investigation .

Data Summary

Property	Value
Molecular Formula	C15H18N2OS
Molecular Weight	Approximately 298.40 g/mol
Biological Activities	Antimicrobial, Anticancer
Mechanism of Action	Cell wall synthesis inhibition (antimicrobial), Apoptosis induction (anticancer)
Toxicity	Low toxicity at therapeutic concentrations